molecular formula C17H12N2O2 B3833002 4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione

4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione

Cat. No. B3833002
M. Wt: 276.29 g/mol
InChI Key: ISEKSXKHQRZFJA-UHFFFAOYSA-N
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Description

“4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione” is a derivative of dihydropyrimidine . Dihydropyrimidine is a heterocyclic compound with significant pharmacologic and therapeutic activities .


Synthesis Analysis

This compound can be synthesized using the Biginelli reaction, which involves three types of starting materials . The synthesis of this compound has been developed into different methods of reaction conditions and starting materials . The compound can be synthesized from benzaldehyde, urea, and 2-indanone in ethanol and concentrated chloric acid as a catalyst for five hours under reflux .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Biginelli reaction and subsequent reactions involving benzaldehyde, urea, and 2-indanone . The product mixture is then extracted and isolated by column chromatography .

Future Directions

The future directions for “4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione” could involve further studies on its pharmacological activities, optimization of its synthesis process, and exploration of its potential applications in various therapeutic areas .

properties

IUPAC Name

4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12N2O2/c20-16-12-9-5-4-8-11(12)15-13(16)14(18-17(21)19-15)10-6-2-1-3-7-10/h1-9,14H,(H2,18,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISEKSXKHQRZFJA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C3=O)NC(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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